Cas no 1807085-95-5 (4-Bromo-3-fluoro-2-hydroxybenzoyl chloride)

• Product Name: 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride
• CAS No: 1807085-95-5
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4977066
• Update Time: 2025-06-07

4-Bromo-3-fluoro-2-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride

• Inchi： 1S/C7H3BrClFO2/c8-4-2-1-3(7(9)12)6(11)5(4)10/h1-2,11H
• InChI Key： WQGNDHGNNXKGLQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride

Introduction to 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride (CAS No. 1807085-95-5)

4-Bromo-3-fluoro-2-hydroxybenzoyl chloride (CAS No. 1807085-95-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, fluorine, and hydroxyl functional groups, which contribute to its diverse chemical properties and potential applications.

The chemical structure of 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride is represented by the formula C₈H₄BrClFO₂. The presence of the bromine and fluorine atoms imparts significant electronic effects, while the hydroxyl group provides reactivity and potential for further functionalization. These features make it an attractive starting material for the synthesis of various pharmaceutical intermediates and fine chemicals.

In recent years, 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of antiviral agents. Researchers have explored its use in the development of novel inhibitors targeting viral enzymes, such as proteases and polymerases. The unique combination of functional groups in this compound allows for the design of molecules with enhanced binding affinity and selectivity, which are crucial for effective antiviral therapy.

Beyond antiviral applications, 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride has also shown promise in the field of cancer research. Studies have demonstrated its utility in the synthesis of small molecules that can modulate key signaling pathways involved in cancer progression. For instance, compounds derived from this intermediate have been shown to inhibit kinases, which are important targets for cancer therapy. The ability to fine-tune the chemical structure through various synthetic modifications further enhances its therapeutic potential.

The synthetic versatility of 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride is another key factor contributing to its importance in medicinal chemistry. It can undergo a wide range of reactions, including nucleophilic acyl substitution, esterification, and amidation, making it a valuable building block for the synthesis of complex molecules. This flexibility allows chemists to explore a diverse array of molecular structures with potential biological activity.

In addition to its pharmaceutical applications, 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride has found use in other areas of chemical research. For example, it has been employed in the development of novel materials with specific optical and electronic properties. The presence of halogen atoms and the hydroxyl group can influence the electronic structure and reactivity of these materials, leading to unique functionalities that are valuable in various technological applications.

The safety and handling of 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride are important considerations for researchers working with this compound. It is classified as a reactive organic compound and should be handled with appropriate precautions to ensure laboratory safety. Proper storage conditions, such as maintaining it under an inert atmosphere and at low temperatures, are recommended to prevent degradation and ensure stability.

In conclusion, 4-Bromo-3-fluoro-2-hydroxybenzoyl chloride (CAS No. 1807085-95-5) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an invaluable tool for scientists working on drug discovery, materials science, and other advanced applications. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.